Acoustofluidics 2: Perturbation theory and ultrasound resonance modes
Lab on a Chip Pub Date: 2011-11-21 DOI: 10.1039/C1LC20770A
Abstract
In the second part of the thematic tutorial series “Acoustofluidics – exploiting ultrasonic standing waves forces and acoustic streaming in microfluidic systems for cell and particle manipulation”, we develop the perturbation theory of the acoustic field in fluids and apply the result in a study of acoustic resonance modes in microfluidic channels.
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